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Compound of Interest

Compound Name:
MANGANESE

GLYCEROPHOSPHATE

Cat. No.: B223758 Get Quote

An In-depth Technical Guide to Manganese Glycerophosphate

This technical guide provides a comprehensive overview of manganese glycerophosphate,

including its chemical identifiers, physical and chemical properties, applications, and relevant

biological information. The content is intended for researchers, scientists, and professionals in

drug development.

Chemical Identifiers
Manganese glycerophosphate is an organometallic compound.[1] It exists in both anhydrous

and hydrated forms. The CAS numbers and synonyms associated with this compound are

detailed below.
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Identifier Value

CAS Number
1320-46-3 (for the hydrated form)[1][2][3][4][5]

34346-59-3[3][6]

EC Number 215-301-4[1][3][4][5]

Molecular Formula
C₃H₇MnO₆P (anhydrous)[6][7]

C₃H₇MnO₆P·xH₂O (hydrated)[3][5]

Synonyms

Hydrated Manganese Glycerophosphate[2][5],

MANGANESE GLYCEROPHOSPHATE 98%[6],

GLYCEROPHOSPHORIC ACID MANGANESE

SALT[6], Manganese(II) glycerophosphate

hydrate[3], manganese(2+) 2,3-dihydroxypropyl

phosphate hydrate[3], Glycerol, dihydrogen

phosphate, manganese(2+) salt (1:1)[4][8],

MANGANESE (AS GLYCEROPHOSPHATE)[4],

GLYCEROL PHOSPHATE MANGANESE

SALT[4], manganese 2-glycerophosphate[7],

MANGANESE 2-GLYCERYL PHOSPHATE[7],

GLYCERO-2-PHOSPHATE, MANGANESE

SALT[7].

IUPAC Name

2,3-dihydroxypropyl phosphate; manganese(2+)

[6] 1,3-dihydroxypropan-2-yl phosphate;

manganese(2+)[7]

Physicochemical Properties
Manganese glycerophosphate is typically a white or pale pink, hygroscopic powder.[2][5][9]

Its solubility is a key characteristic; it is practically insoluble in water and ethanol but is freely

soluble in dilute mineral acids.[2][5][9]
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Property Description

Appearance White or pale pink, hygroscopic powder.[2][5][9]

Solubility in Water Practically insoluble or slightly soluble.[2][9]

Solubility in Ethanol
Practically insoluble in ethanol (96 per cent).[2]

[5][9]

Solubility in Acid Freely soluble in dilute mineral acids.[5][9]

Other Solubilities
One gram dissolves in about 5 mL of a 1:4 citric

acid solution.[2][9]

Applications and Functions
Manganese glycerophosphate serves primarily as a nutrient and dietary supplement.[2][8]

[10] It is utilized in the food, beverage, and pharmaceutical industries as a source of

bioavailable manganese.[8][10]

Key Functions:

Nutrient Supplement: Used in food and feed supplements.[2]

Bone Health: Manganese is essential for the formation of bones.[11]

Metabolic Role: It aids in the metabolism of carbohydrates and fats and assists in calcium

absorption.[11]

Enzyme Component: It is a component of the enzyme superoxide dismutase, which helps

combat free radicals.[11]

Physiological Support: Plays a role in the formation of clotting factors, connective tissue, and

sex hormones, and is important for normal brain and nerve function.[11]

Technical Specifications
The following tables summarize the quality and purity specifications for manganese
glycerophosphate according to the British Pharmacopoeia (BP) and Food Chemical Codex
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(FCC).

Table 4.1: British Pharmacopoeia (BP) / Ph. Eur.
Specifications

Parameter Specification

Definition

A mixture of hydrated manganese(II) (2RS)-2,3-

dihydroxypropyl phosphate and hydrated

manganese(II) 2-hydroxy-1-

(hydroxymethyl)ethyl phosphate.[5][9]

Content (Assay) 97.0% to 102.0% (dried substance).[5][9]

Loss on Drying Maximum 12.0%.[2][5][9]

Glycerol and ethanol-soluble substances Maximum 1.0%.[2]

Chlorides Maximum 0.15%.[2][9]

Phosphates Maximum 0.3%.[2][9]

Sulphates Maximum 0.2%.[2][9]

Iron Maximum 50 ppm.[2][9]

Heavy Metals Maximum 20 ppm.[2][9]

Table 4.2: Food Chemical Codex (FCC) Grade
Specifications

Parameter Specification

Content (Assay)
98.0% to 100.5% of C₃H₇MnO₆P (after drying).

[2][9]

Lead Not more than 4 mg/kg.[2][9]

Loss on Drying Not more than 12.0%.[2][9]

Function Nutrient.[2][9]
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Analytical Methods and Protocols
Detailed experimental protocols for manganese glycerophosphate are typically found in

pharmacopoeial monographs. Below are summaries of key analytical procedures for quality

control.

Protocol 5.1: Assay (Titration Method)
This protocol determines the purity of manganese glycerophosphate.

Sample Preparation: Dissolve 0.200 g of the substance in 50 ml of water, stirring until fully

dissolved.

Reagent Addition: Add 10 mg of ascorbic acid, 20 ml of ammonium chloride buffer solution

(pH 10.0), and 0.3 ml of a 2 g/l solution of mordant black 11 in triethanolamine.

Titration: Titrate the solution with 0.1 M sodium edetate.

Endpoint: The endpoint is reached when the color of the solution changes from violet to a

pure blue.[5][9]

Protocol 5.2: Determination of Loss on Drying
This method quantifies the water content in the hydrated form of the compound.

Sample Preparation: Weigh 1.000 g of the substance.

Drying: Place the sample in an oven and dry at 105°C for 4 hours.

Calculation: The loss on drying is the difference in weight before and after drying, expressed

as a percentage.[2][5][9]

The following diagram illustrates a generalized workflow for the quality control analysis of

manganese glycerophosphate.
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Quality Control Workflow for Manganese Glycerophosphate

Receive Sample

Determine Loss on Drying
(Oven at 105°C for 4h)

Perform Assay
(Titration with Sodium Edetate)

Test for Impurities
(Chlorides, Sulphates, Heavy Metals)

Compare Results to Specifications
(BP / FCC)

Pass

Meets Specs

Fail

Out of Spec

Generate Certificate of Analysis

Click to download full resolution via product page

Caption: A typical workflow for the quality control testing of Manganese Glycerophosphate.

Biological Role and Signaling Pathways
While manganese is an essential trace element, its excess can lead to neurotoxicity.[12][13]

Manganese is known to be a cofactor for various enzymes and plays a role in several signaling

pathways.[12][14] The insulin-like growth factor (IGF) signaling pathway, which involves

downstream effectors like protein kinase B (Akt) and mitogen-activated protein kinase (MAPK),

is particularly relevant.[12][14] This pathway is crucial for reducing apoptosis and protecting

against motor deficits.[12][14]
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The diagram below illustrates the general role of manganese in key signaling pathways related

to neuroprotection and neurotoxicity.

Simplified Overview of Manganese (Mn) in Cellular Signaling

Manganese (Mn)

Insulin/IGF Receptors

activates

Inflammatory Pathways
(e.g., NF-κB, NLRP3)

modulates (excess Mn)

MAPK Pathway
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(Reduced Apoptosis)

mTOR

Neurotoxicity
(Cell Death)
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Caption: Role of manganese in IGF, MAPK, and Akt signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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